Cas no 1806543-91-8 (Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate)

• Product Name: Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate
• CAS No: 1806543-91-8
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 4950703
• Update Time: 2025-10-22

Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate

• Inchi： 1S/C10H13BrN2O2/c1-2-15-10(14)9-5-8(13-12)4-3-7(9)6-11/h3-5,13H,2,6,12H2,1H3
• InChI Key： WLPXHGBUNAPPQS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(=O)OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate

Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate (CAS No. 1806543-91-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1806543-91-8, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a benzoate core substituted with both a bromomethyl and a hydrazinyl group, has garnered attention due to its utility in the synthesis of various biologically active molecules.

The structural attributes of Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate make it a valuable building block for medicinal chemists. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Concurrently, the hydrazinyl moiety offers opportunities for further chemical modifications, including condensation reactions with carbonyl compounds to form hydrazones or participation in cyclization processes.

In recent years, Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate has found applications in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The benzoate scaffold is well-documented for its pharmacological relevance, and modifications at the 2- and 5-positions have been explored to enhance binding affinity to target proteins.

The bromomethyl functionality has been particularly useful in constructing complex molecular architectures through palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of aryl or vinyl groups, expanding the chemical space available for drug discovery. Moreover, the hydrazinyl group can be employed in the synthesis of hydrazones, which have been reported to exhibit kinase inhibition properties. Such findings underscore the compound's versatility as a pharmacophore.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate. For example, transition-metal-catalyzed borylation and subsequent Suzuki-Miyaura coupling have been employed to introduce boronic acid derivatives at strategic positions within the molecule. These strategies have enabled the preparation of libraries of compounds for high-throughput screening, facilitating the identification of lead candidates.

The hydrazinyl group also plays a crucial role in redox chemistry, allowing for the development of prodrugs that can be activated under physiological conditions. This concept has been explored in the context of cancer therapy, where redox-sensitive hydrazones have demonstrated selective toxicity towards tumor cells. The ability to modulate reactivity through such mechanisms underscores the compound's potential in targeted drug delivery systems.

In conclusion, Ethyl 2-(bromomethyl)-5-hydrazinylbenzoate (CAS No. 1806543-91-8) represents a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations, making it indispensable for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new synthetic pathways and biological activities, this compound is poised to remain a cornerstone in drug discovery efforts.